Cas no 117-70-4 (Naphth[2,1-d]-1,2,3-oxadiazole-5-sulfonicacid)

Naphth[2,1-d]-1,2,3-oxadiazole-5-sulfonicacid structure
117-70-4 structure
Product name:Naphth[2,1-d]-1,2,3-oxadiazole-5-sulfonicacid
CAS No:117-70-4
MF:C10H6N2O4S
MW:250.23064
CID:170685
PubChem ID:67027

Naphth[2,1-d]-1,2,3-oxadiazole-5-sulfonicacid Chemical and Physical Properties

Names and Identifiers

    • Naphth[2,1-d]-1,2,3-oxadiazole-5-sulfonicacid
    • benzo[g][1,2,3]benzoxadiazole-5-sulfonic acid
    • naphth[2,1-d]-1,2,3-oxadiazole-5-sulphonic acid
    • Naphth(2,1-d)-1,2,3-oxadiazole-5-sulfonic acid
    • Naphth(2,1-d)-1,2,3-oxadiazole-5-sulphonic acid
    • naphtho[2,1-d][1,2,3]oxadiazole-5-sulfonic acid
    • NS00041460
    • EINECS 204-204-2
    • DTXSID9059460
    • 117-70-4
    • naphth[2,1-d]-1,2,3-oxadiazole-5-sulfonic acid
    • SCHEMBL5516755
    • Inchi: InChI=1S/C10H6N2O4S/c13-17(14,15)9-5-8-10(16-12-11-8)7-4-2-1-3-6(7)9/h1-5H,(H,13,14,15)
    • InChI Key: OIDKWKZBMQUGNQ-UHFFFAOYSA-N
    • SMILES: O1C2C3C(C(S(O)(=O)=O)=CC=2N=N1)=CC=CC=3

Computed Properties

  • Exact Mass: 250.00488
  • Monoisotopic Mass: 250.00482785g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 1
  • Complexity: 394
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Tautomer Count: nothing
  • XLogP3: 1.2
  • Surface Charge: 0
  • Topological Polar Surface Area: 102Ų

Experimental Properties

  • PSA: 93.29

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